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Compound of Interest

Compound Name: Isodecanol

Cat. No.: B1585472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for isodecanol (CAS No. 25339-17-7), a branched-chain C10 alcohol.

Isodecanol is utilized as a chemical intermediate in the production of plasticizers, as an

ingredient in synthetic lubricants, and as an antifoaming agent.[1][2] This document

consolidates key toxicological data, outlines relevant experimental methodologies, and

presents logical frameworks for safety assessment to support informed handling and risk

evaluation in a professional research and development setting.

Physicochemical Properties
Isodecanol is a colorless, slightly viscous liquid with a mild alcoholic odor.[1][3][4] Its physical

and chemical characteristics are critical for understanding its potential exposure routes and

behavior in various environments.
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Property Value Source(s)

Molecular Formula C₁₀H₂₂O [3]

Molecular Weight 158.28 g/mol [1]

Physical State Liquid [4][5]

Boiling Point 215 - 225 °C [4][5]

Melting Point -60 °C to -78 °C [4][5]

Flash Point 95 - 99 °C [4][5]

Auto-ignition Temp. 266 - 280 °C [1][4]

Vapor Pressure 0.02 mmHg (2.76 Pa) at 25 °C [1][6]

Vapor Density 5.5 (Air = 1) [1]

Solubility in Water Insoluble (96 mg/L at 20 °C) [1][6]

log Kow 3.71 - 3.94 [1][6]

Toxicological Profile
Isodecanol is classified as a skin and eye irritant.[3][5] The acute toxicity via oral and dermal

routes is low. There is no evidence of sensitization, genotoxicity, carcinogenicity, or

reproductive toxicity from available studies.[7]

Acute Toxicity
Isodecanol exhibits low acute toxicity following oral and dermal exposure. The substance is

not classified as acutely toxic.[5]
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Route Species Value Source(s)

Oral Rat
LD₅₀: > 2648 mg/kg

bw
[4]

Rat LD₅₀: 6400 mg/kg [8][9]

Dermal Rabbit LD₅₀: > 3.16 mL/kg bw [4]

Rabbit LD₅₀: 3150 mg/kg [9]

Inhalation
Mice, Rats, Guinea

Pigs
LC₅₀: > 95.3 ppm [4]

Irritation and Corrosion
Skin Irritation: Isodecanol is classified as a skin irritant (Category 2).[3][5] Direct contact can

cause irritation, and prolonged exposure may lead to dermatitis, dryness, and fissuring of the

skin.[2][3][8]

Eye Irritation: Isodecanol is classified as causing serious eye irritation (Category 2).[3][5]

Vapor or splash contact may result in burning, tearing, and blurred vision.[2]

Sensitization
Based on available data, isodecanol is not classified as a respiratory or skin sensitizer.[5][7]

Genotoxicity and Carcinogenicity
Genotoxicity: Multiple in vitro studies, including the Ames test, a mammalian cell gene

mutation test, and a mammalian chromosomal aberration test, have demonstrated no

genotoxic or mutagenic potential for isodecanol.[5] Isodecanol is not classified as a germ

cell mutagen.[7]

Carcinogenicity: Isodecanol is not classified as carcinogenic.[7]

Reproductive Toxicity
Isodecanol is not classified as a reproductive toxicant.[7]
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Hazard Classification and Labeling
Under the Globally Harmonized System (GHS), isodecanol is classified with the following

hazard statements:

H315: Causes skin irritation.[1][3][5]

H319: Causes serious eye irritation.[1][3][5]

H411: Toxic to aquatic life with long lasting effects.[1][3][5]

The corresponding signal word is Warning.[1][3]

Occupational Health and Safety
Direct physical contact should be avoided, and handling should occur in a well-ventilated area

or a chemical fume hood.[2]

Exposure Routes and Symptoms
Inhalation: Inhalation of vapors may irritate the respiratory tract, causing symptoms such as

cough, sore throat, dizziness, headache, and nausea.[6]

Dermal Contact: Causes skin irritation, redness, and potential dermatitis with prolonged

contact.[3][6]

Eye Contact: Causes serious irritation, redness, pain, and tearing.[2][6]

Ingestion: May cause nausea, vomiting, and diarrhea.[2][6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN

166 or NIOSH standards).[4]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and protective

clothing to prevent skin contact.[4]
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Respiratory Protection: If exposure limits are likely to be exceeded or irritation occurs, use a

full-face respirator with an appropriate vapor cartridge.[4]

Occupational Exposure Limits (OELs)
There are currently no specific Permissible Exposure Limits (PELs) from OSHA,

Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVs) from

ACGIH established for isodecanol.[10][11][12] Employers should adhere to good industrial

hygiene practices to minimize exposure.

Ecotoxicity
Isodecanol is classified as toxic to aquatic life with long-lasting effects.[5] It should be

prevented from entering waterways and sewers.[13]

Test Species Value Exposure Source(s)

LC₅₀

Oncorhynchus

mykiss (Rainbow

Trout)

3.1 mg/L 96 h [4]

EL₅₀
Daphnia magna

(Water Flea)
6.2 mg/L 48 h [4]

EC₅₀ Green Alga 1.252 mg/L 96 h [4]

Visualization of Safety and Metabolic Pathways
Chemical Safety Assessment Workflow
The following diagram illustrates a typical workflow for assessing the health and safety of a

chemical substance like isodecanol.
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Data Gathering & Analysis

Hazard Identification

Risk Characterization

Risk Management

Identify Substance
(CAS, Name, Structure)

Gather Existing Data
(Physicochemical, Toxicological)

Weight-of-Evidence Analysis
(In Silico, Read-Across)

In Vitro Testing
(e.g., Ames, Skin Corrosion)

Data Gaps Identified

Exposure Assessment
(Routes, Duration, Frequency)

Determine Endpoints
(Irritation, Toxicity, etc.)

In Vivo Testing (if necessary)
(e.g., OECD 402, 405)

Dose-Response Assessment
(Identify NOAEL/LD50)

Characterize Risk
(Compare Exposure to Hazard Data)

Classify & Label (GHS)

Develop Safety Data Sheet (SDS)

Implement Control Measures
(PPE, Ventilation, OELs)

Click to download full resolution via product page

Caption: Logical workflow for chemical health and safety assessment.
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Postulated Metabolic Pathway of Isodecanol
While specific toxicokinetic studies for isodecanol are not readily available, a plausible

metabolic pathway can be postulated based on the metabolism of other branched-chain fatty

alcohols.[6] The primary route involves oxidation in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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